![molecular formula C16H12F4N2O2 B4266705 3,5-bis(difluoromethyl)-1-(2-naphthoyl)-4,5-dihydro-1H-pyrazol-5-ol](/img/structure/B4266705.png)
3,5-bis(difluoromethyl)-1-(2-naphthoyl)-4,5-dihydro-1H-pyrazol-5-ol
Overview
Description
3,5-bis(difluoromethyl)-1-(2-naphthoyl)-4,5-dihydro-1H-pyrazol-5-ol is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. The compound is also known as "ABP-786" and is a pyrazolone derivative.
Mechanism of Action
The mechanism of action of 3,5-bis(difluoromethyl)-1-(2-naphthoyl)-4,5-dihydro-1H-pyrazol-5-ol is not fully understood. However, it is believed to act by inhibiting the activity of cyclooxygenase (COX), which is an enzyme involved in the production of prostaglandins. Prostaglandins are involved in the regulation of inflammation, pain, and fever. By inhibiting COX activity, this compound reduces the production of prostaglandins, thereby reducing inflammation, pain, and fever.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory, analgesic, and antipyretic effects in various animal models. It has also been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease. Moreover, it has been shown to have anticancer properties in various cancer cell lines.
Advantages and Limitations for Lab Experiments
One of the major advantages of 3,5-bis(difluoromethyl)-1-(2-naphthoyl)-4,5-dihydro-1H-pyrazol-5-ol is its potential as a therapeutic agent for various diseases. Moreover, it is a relatively stable compound and can be synthesized in large quantities. However, one of the limitations is its low solubility in water, which can make it challenging to administer in vivo.
Future Directions
There are several future directions for the research on 3,5-bis(difluoromethyl)-1-(2-naphthoyl)-4,5-dihydro-1H-pyrazol-5-ol. One of the directions is to further investigate its potential as a therapeutic agent for various diseases, including Alzheimer's disease, Parkinson's disease, and cancer. Another direction is to study its mechanism of action in more detail to better understand its effects on inflammation, pain, and fever. Moreover, it would be interesting to investigate its potential as a drug delivery system for other therapeutic agents. Overall, the research on this compound has the potential to lead to the development of new and effective treatments for various diseases.
Scientific Research Applications
3,5-bis(difluoromethyl)-1-(2-naphthoyl)-4,5-dihydro-1H-pyrazol-5-ol has potential applications in various fields of scientific research. It has been studied for its anti-inflammatory, analgesic, and antipyretic properties. The compound has also shown promising results in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. Moreover, it has been studied for its potential as a cancer treatment.
properties
IUPAC Name |
[3,5-bis(difluoromethyl)-5-hydroxy-4H-pyrazol-1-yl]-naphthalen-2-ylmethanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12F4N2O2/c17-13(18)12-8-16(24,15(19)20)22(21-12)14(23)11-6-5-9-3-1-2-4-10(9)7-11/h1-7,13,15,24H,8H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KQXGZTVFBXGISC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=NN(C1(C(F)F)O)C(=O)C2=CC3=CC=CC=C3C=C2)C(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12F4N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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